Cas no 22763-69-5 (1-[2-(pyrrolidin-1-yl)ethyl]piperazine)

• Product Name: 1-[2-(pyrrolidin-1-yl)ethyl]piperazine
• CAS No: 22763-69-5
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• MDL: MFCD01075190
• CID: 88372
• PubChem ID: 2737250
• Update Time: 2025-06-09

1-[2-(pyrrolidin-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-PYRROLIDINOETHYL)PIPERAZINE
• 1-[2-(1-Pyrrolidinyl)ethyl]piperazine
• 1-(2-pyrrolidin-1-ylethyl)piperazine
• 1-[2-(pyrrolidin-1-yl)ethyl]piperazine
• 1-(2-(1-Pyrrolidinyl)-ethyl)-piperazine
• Z85957077
• CS-0206974
• AKOS001122494
• DTXSID00371944
• FT-0694329
• W-206780
• 1-(2-pyrrolidinoethyl)-piperazine
• 1-(2-(Pyrrolidin-1-yl)ethyl)piperazine
• EN300-12344
• UXHZIFKPLFIPSX-UHFFFAOYSA-N
• A816343
• MFCD01075190
• SCHEMBL946201
• 22763-69-5
• 1-[2-(Piperazin-1-yl)ethyl]pyrrolidine
• Piperazine, 1-[2-(1-pyrrolidinyl)ethyl]-
• 1-[2-(1-pyrrolidino)ethyl]piperazine
• AS-44257
• Piperazine,1-[2-(1-pyrrolidinyl)ethyl]-
• 1-(2-Pyrrolidin-1-yl-ethyl)-piperazine
• 1-(2-pyrrolidinoethyl)piperazine, AldrichCPR
• STK802239
• BBL029149
• A10331

• MDL： MFCD01075190
• Inchi： 1S/C10H21N3/c1-2-6-12(5-1)9-10-13-7-3-11-4-8-13/h11H,1-10H2
• InChI Key： UXHZIFKPLFIPSX-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CCN1CCNCC1

Computed Properties

• Exact Mass: 183.17400
• Monoisotopic Mass: 183.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 77 °C
• PSA: 18.51000
• LogP: 0.19200
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-[2-(pyrrolidin-1-yl)ethyl]piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2735
• Hazard Category Code： 36/37/38-41-37/38-34
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[2-(pyrrolidin-1-yl)ethyl]piperazine

Comprehensive Overview of 1-[2-(pyrrolidin-1-yl)ethyl]piperazine (CAS No. 22763-69-5): Properties, Applications, and Industry Insights

1-[2-(pyrrolidin-1-yl)ethyl]piperazine (CAS No. 22763-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to by its systematic name or CAS number, combines a piperazine core with a pyrrolidine side chain, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "piperazine derivatives," "pyrrolidine-based compounds," and "CAS 22763-69-5 applications" to explore its potential.

The molecular structure of 1-[2-(pyrrolidin-1-yl)ethyl]piperazine features a piperazine ring linked to a pyrrolidine moiety via an ethyl spacer. This configuration imparts distinct physicochemical properties, including moderate solubility in polar solvents and a balanced lipophilicity profile. Such characteristics are critical for its utility in drug discovery, where it serves as a building block for bioactive molecules. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such heterocyclic compounds in virtual screening workflows.

In the pharmaceutical sector, CAS 22763-69-5 is often explored for its potential in central nervous system (CNS) drug development. The pyrrolidine-piperazine hybrid structure is known to interact with neurotransmitter receptors, making it a candidate for modulating neurological pathways. Queries like "piperazine CNS applications" and "pyrrolidine pharmacology" reflect growing interest in this niche. Additionally, the compound's role in chemoinformatics and fragment-based drug discovery aligns with current industry demands for modular synthetic approaches.

Beyond pharmaceuticals, 1-[2-(pyrrolidin-1-yl)ethyl]piperazine finds applications in material science, particularly in the synthesis of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions has been investigated in catalysis research, addressing sustainability-focused questions like "green chemistry catalysts" and "non-toxic metal chelators." The compound's stability under various conditions also makes it suitable for high-throughput screening platforms.

Quality control and analytical characterization of CAS 22763-69-5 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, which are paramount for research reproducibility—a hot topic in open science initiatives. Searches for "analytical validation of piperazine derivatives" underscore the need for standardized protocols in handling such compounds.

From a commercial perspective, the global market for fine chemicals like 1-[2-(pyrrolidin-1-yl)ethyl]piperazine is expanding, driven by demand from contract research organizations (CROs) and academic laboratories. Supply chain transparency and regulatory compliance (e.g., REACH, GMP) are frequently discussed in procurement contexts, with keywords such as "high-purity piperazine suppliers" gaining traction in search engines.

In summary, 1-[2-(pyrrolidin-1-yl)ethyl]piperazine (CAS No. 22763-69-5) represents a multifaceted compound with broad interdisciplinary relevance. Its applications span from neurological drug candidates to sustainable catalysis, reflecting the compound's adaptability to modern scientific challenges. As research continues to evolve, this molecule will likely remain a focal point for innovations in medicinal chemistry and industrial applications.